
Application Notes and Protocols: MRT67307
Dihydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MRT67307 dihydrochloride

Cat. No.: B1150241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
MRT67307 dihydrochloride is a potent and selective kinase inhibitor with significant

applications in immunological and cancer research. It primarily functions as a dual inhibitor of

IκB kinase ε (IKKε) and TANK-binding kinase 1 (TBK1), key regulators of the interferon

signaling pathway.[1][2] Additionally, MRT67307 inhibits Salt-Inducible Kinases (SIKs) and Unc-

51 Like Autophagy Activating Kinases (ULK1 and ULK2), thereby modulating inflammatory

responses and autophagy.[3][4][5] This document provides detailed protocols for the

preparation of MRT67307 dihydrochloride stock solutions for use in in vitro studies, along with

a summary of its physicochemical properties and a diagram of its primary signaling pathway.

Physicochemical Properties
MRT67307 is supplied as a dihydrochloride salt, and it is crucial to use the batch-specific

molecular weight provided on the certificate of analysis for precise molar concentration

calculations.[4] The compound is a white to light brown powder.

Table 1: Physicochemical Data for MRT67307 Dihydrochloride
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Property Value Source(s)

Molecular Formula C₂₆H₃₆N₆O₂ · 2HCl [4]

Molecular Weight 537.52 g/mol [4]

CAS Number 1781882-89-0 [1]

Purity
≥95% to ≥98% (method

dependent)
[3][6]

Storage (Solid) -20°C for up to 4 years [1][3]

Solubility
Successful preparation of a stock solution requires careful attention to the solubility of

MRT67307 dihydrochloride. While soluble in organic solvents, its aqueous solubility can be

limited. For cell-based assays, it is standard practice to prepare a high-concentration primary

stock in dimethyl sulfoxide (DMSO) and then dilute it in an appropriate aqueous buffer or cell

culture medium for the final working concentration. It is recommended to use fresh, anhydrous

DMSO as the solvent is hygroscopic and absorbed moisture can reduce the solubility of the

compound.[1][7]

Table 2: Solubility of MRT67307 Dihydrochloride

Solvent Maximum Concentration Source(s)

DMSO 100 mM (or ~53.75 mg/mL) [4]

Water 20 mM (or ~10.75 mg/mL) [4]

Ethanol
92 mg/mL (Note: conflicting

data exists)
[1][7]

DMF 5 mg/mL [3]

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of MRT67307
dihydrochloride in DMSO.

Materials:

MRT67307 dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vial

Calibrated analytical balance

Pipettors and sterile, filtered pipette tips

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of MRT67307 dihydrochloride to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

atmospheric moisture onto the powder.

Weighing the Compound: Tare a sterile vial on a calibrated analytical balance. Carefully

weigh the desired amount of MRT67307 dihydrochloride powder into the vial. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 5.38 mg of the compound (using a

molecular weight of 537.52 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

MRT67307 dihydrochloride powder. For the example above, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, gentle warming in a 37°C water bath or brief

sonication can be used to aid dissolution.[5] Visually inspect the solution to ensure it is clear

and free of particulates.
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Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[1][8]

Storage of Stock Solution: Store the aliquoted stock solutions at -20°C or -80°C. Under these

conditions, the stock solution is stable for at least one month at -20°C and up to one year at

-80°C.[1][7][8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.selleckchem.com/products/mrt67307-hcl.html
https://www.medchemexpress.com/MRT67307.html
https://www.selleckchem.com/products/mrt67307-hcl.html
https://www.selleckchem.com/products/mrt67307.html
https://www.medchemexpress.com/MRT67307.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Dissolution

Storage

Equilibrate Compound to RT

Weigh MRT67307 Dihydrochloride

Prevents condensation

Add Anhydrous DMSO

Precise amount

Vortex to Dissolve

Gentle Warming/Sonication (Optional)

If needed

Aliquot into Single-Use Volumes

Store at -20°C or -80°C

Avoids freeze-thaw cycles

Click to download full resolution via product page

Caption: MRT67307 inhibits multiple kinase families to modulate cellular pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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